2-Propenoic acid, 3-(2-naphthalenyl)-, ethyl ester

• CAS RN: 19661-27-9
• Molecular Formula: C15H14O2
• Molecular Weight: 226.27 g/mol
• IUPAC Name: ethyl 3-naphthalen-2-ylprop-2-enoate
• InChI: InChI=1S/C15H14O2/c1-2-17-15(16)10-8-12-7-9-13-5-3-4-6-14(13)11-12/h3-11H,2H2,1H3
• InChI Key: VARFCVWJZNTTAQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C=CC1=CC2=CC=CC=C2C=C1

Description

2-Propenoic acid, 3-(2-naphthalenyl)-, ethyl ester is a useful research compound. Its molecular formula is C15H14O2 and its molecular weight is 226.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 3.00 g of 2-naphthaldehyde and 6.69 g of ethoxycarbonylmethylenetriphenylphosphorane in 100 ml of acetonitrile was heated under reflux for 1 hour, after which the reaction mixture was concentrated by evaporation under reduced pressure. The resulting residue was purified by column chromatography through silica gel, using 4:1 by volume mixture of hexane and ethyl acetate as the eluent, to give 4.32 g (yield 99%) of ethyl 3-(2-naphthyl)-2-propenoate as a colorless solid.

Synthesis routes and methods II

Procedure details

The procedure described in Example 28 is repeated, except that 9.55 g (0.05 mol) of 2-naphthoyl chloride and 6.25 g (0.0625 mol) of ethyl acrylate are used. After a reaction time of 2 hours at 120° C., 9.9 g (0.044 mol) of ethyl β-(2-naphthyl)-acrylate are obtained, corresponding to a yield of 88% of theory; boiling point 106°-110° C./4 Pa. Analysis for C15H14O2 (molecular weight 188): calculated C 79.62%, H 6.24%, O 14.14%; found C 79.39%, H 6.49%, O 14.08%.